Cas no 2228618-30-0 (4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid
• CAS No: 2228618-30-0
• MF: C₁₂H₂₀O₃S
• MW: 244.350402832031
• CID: 5854281
• PubChem ID: 165672347
• Update Time: 2025-10-31

4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid
• EN300-1735054
• 2228618-30-0

• Inchi： 1S/C12H20O3S/c1-11(2)9(3-8-16-11)12(10(13)14)4-6-15-7-5-12/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： KGUOLHCZTSKLBV-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 244.11331567g/mol
• Monoisotopic Mass: 244.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid

Comprehensive Analysis of 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid (CAS No. 2228618-30-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid (CAS No. 2228618-30-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its oxane and thiolane hybrid ring system, represents a promising building block for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, physicochemical properties, and bioactivity profiles, making it a subject of growing interest in peer-reviewed literature.

The molecular structure of 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid combines a tetrahydrofuran (oxane) moiety with a sulfur-containing thiolane ring, creating distinctive stereochemical and electronic properties. This structural complexity enables diverse molecular interactions, particularly in chiral synthesis and asymmetric catalysis. Recent studies highlight its potential as a chiral auxiliary or ligand precursor in transition-metal catalyzed reactions, addressing the pharmaceutical industry's demand for enantioselective synthesis methods.

From a drug development perspective, the carboxylic acid functionality in this compound offers excellent opportunities for derivatization and prodrug design. Computational chemistry studies suggest that its lipophilicity parameters (logP) and hydrogen bonding capacity make it suitable for optimizing bioavailability in lead compounds. These characteristics align with current trends in fragment-based drug discovery, where researchers seek structurally diverse scaffolds with balanced physicochemical properties.

The synthesis of 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid typically involves multi-step organic transformations, including ring-closing reactions and stereoselective functionalization. Recent advancements in flow chemistry and continuous processing have improved the scalability of its production, addressing key challenges in process chemistry optimization. These developments are particularly relevant given the growing emphasis on green chemistry principles and sustainable manufacturing in the fine chemicals sector.

Analytical characterization of this compound requires advanced techniques such as chiral HPLC, NMR spectroscopy, and X-ray crystallography to confirm its stereochemical purity. The quality control protocols for 2228618-30-0 must account for potential diastereomer formation and thermal stability considerations, especially when used in GMP-compliant synthesis environments. These analytical challenges reflect broader industry concerns about impurity profiling and structural elucidation of complex heterocycles.

Emerging applications of 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid extend beyond pharmaceuticals into functional materials and agrochemicals. Its molecular architecture shows promise in designing liquid crystals and coordination polymers, while the sulfur moiety may contribute to catalytic activity in certain transformations. These diverse applications position the compound as a versatile intermediate in specialty chemicals development.

From a market perspective, the demand for high-purity chiral building blocks like 2228618-30-0 continues to grow, driven by the expansion of targeted therapies and personalized medicine. Suppliers are responding by developing improved storage conditions and packaging solutions to maintain the compound's stability during transport and handling. These logistical considerations are crucial for maintaining supply chain integrity in global chemical distribution networks.

Recent patent literature reveals increasing interest in 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid derivatives for various therapeutic areas, particularly in central nervous system disorders and metabolic diseases. The compound's ability to modulate membrane permeability and blood-brain barrier penetration makes it particularly valuable in neurological drug design. These developments align with current pharmaceutical R&D priorities addressing neurodegenerative conditions and age-related diseases.

Environmental and toxicological assessments of 2228618-30-0 indicate favorable biodegradation profiles compared to many synthetic intermediates, supporting its selection in eco-friendly synthesis routes. This characteristic is increasingly important as regulatory agencies emphasize green chemistry metrics and environmental impact assessments in chemical development. Researchers are actively investigating its metabolic pathways and environmental fate to support comprehensive risk assessment protocols.

Looking ahead, the scientific community anticipates expanded applications of 4-(2,2-dimethylthiolan-3-yl)oxane-4-carboxylic acid in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its structural features may facilitate the development of novel bifunctional molecules for targeted protein degradation, one of the most promising approaches in contemporary drug discovery. These potential applications underscore the compound's relevance in cutting-edge biopharmaceutical research.